Performance evaluation of lithium metal rechargeable batteries with a lithium excess cation-disordered rocksalt based positive electrode under high mass loading and lean electrolyte conditions†
Energy Advances Pub Date: 2024-01-03 DOI: 10.1039/D3YA00281K
Abstract
Although lithium excess cation-disordered rock salt (DRX) metal oxides have been identified as promising candidates for positive-electrode materials, their actual potential remains unclear because previous studies have used inappropriate technological parameters, such as low mass loadings or excessive amounts of electrolyte. In this study, Li2RuO3/Li2SO4 was selected as the model DRX material, and its performance was investigated under cell-level high-energy-density conditions. A highly-mass-loaded positive electrode (30 mg cm−2) with an active material ratio exceeding 96% was fabricated by suppression of the gelation of slurry solution during the electrode preparation process, which is achieved by proper control of the particle size of Li2RuO3/Li2SO4. Notably, using a protected lithium metal electrode setup, superior capacity of the Li2RuO3/Li2SO4 electrode over 180 mA h g−1 was achieved over the 80th cycle under high mass loading and lean electrolyte conditions. The results obtained in the present study reveal the potential of the DRX based positive electrode for realizing superior performance even under practical cell conditions.
Recommended Literature
- [1] Five new coordination polymers with a Y-shaped N-heterocyclic carboxylic acid: structural diversity, bifunctional luminescence sensing and magnetic properties†
- [2] Metallic ruthenium nanoparticles for hydrogenation of supercritical carbon dioxide†
- [3] Real-time in vivo uric acid biosensor system for biophysical monitoring of birds
- [4] Screening and authentication of herbal formulations based on microextraction-assisted voltammetry of microparticles†
- [5] Dinuclear zinc catalysts with unprecedented activities for the copolymerization of cyclohexene oxide and CO2†
- [6] Simultaneous extraction of four classes of antibiotics in soil, manure and sewage sludge and analysis by liquid chromatography-tandem mass spectrometry with the isotope-labelled internal standard method
- [7] The electronic structure of FeV-cofactor in vanadium-dependent nitrogenase†
- [8] Kinetics and thermodynamics of metal binding to the N-terminus of a human copper transporter, hCTR1†
- [9] Thermoelectric properties of two-dimensional selenene and tellurene from group-VI elements†
- [10] Syntheses and Antibacterial Activities of Tizoxanide, an N-(Nitrothiazolyl)salicylamide, and its O-Aryl Glucuronide
Journal Name：Energy Advances
Research Products
-
CAS no.: 1115-82-8
